Chloramphenicol-d5-2

• Molecular Formula: C11H12Cl2N2O5
• Molecular Weight: 328.16 g/mol
• InChI: InChI=1S/C11H12Cl2N2O5/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20/h1-4,8-10,16-17H,5H2,(H,14,18)/t8-,9-/m1/s1/i1D,2D,3D,4D,10D
• InChIKey: WIIZWVCIJKGZOK-VFHRPTENSA-N

Chloramphenicol-d5-2: Stable Isotope Internal Standard for LC-MS/MS

Chloramphenicol-d5-2 (CAS: not universally assigned; vendor-specific catalog designation) is a deuterium-labeled analog of the broad-spectrum antibiotic chloramphenicol, wherein five hydrogen atoms are replaced by deuterium . It is classified as a stable isotope-labeled internal standard (SIL-IS) specifically designed for the accurate quantification of chloramphenicol residues via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The incorporation of five deuterium atoms results in a molecular weight shift of +5 Da (m/z 326 → m/z 331 for the [M-H]- ion) relative to the native analyte, providing sufficient mass separation to avoid isotopic cross-talk while closely mimicking the physicochemical behavior of unlabeled chloramphenicol [1]. As an analytical reference material, Chloramphenicol-d5-2 is not intended for therapeutic use; its primary value lies in correcting for analyte loss during sample preparation and compensating for matrix-induced ion suppression/enhancement effects in electrospray ionization MS .

• [1] Yang Z, et al. Accurate determination of chloramphenicol in pork by isotope dilution liquid chromatography-electrospray ionization tandem mass spectrometry. Se Pu. 2011 Sep;29(9):927-31. PMID: 22233085. View Source

Why Generic Chloramphenicol-d5 Substitution Fails

Deuterated internal standards are not universally interchangeable. Variations in deuteration position, isotopic purity, and stereochemistry can introduce systematic bias in quantification workflows. Chloramphenicol-d5-2 is characterized by a defined deuteration pattern (ring-d4, benzylic-d1) and a specific threo-configuration that matches the predominant bioactive stereoisomer of native chloramphenicol . Substituting with a generic "chloramphenicol-d5" product of undefined stereochemistry or lower isotopic purity (e.g., <98 atom% D) can lead to inaccurate isotope dilution calculations due to incomplete labeling or the presence of unlabeled chloramphenicol impurity, which artificially elevates the apparent analyte signal [1]. Furthermore, different deuterated forms (e.g., d4 vs. d5) may exhibit subtly different chromatographic retention times and extraction recoveries, violating the core assumption of identical behavior between analyte and internal standard [2]. The evidence below quantifies the performance parameters that differentiate a well-characterized chloramphenicol-d5 internal standard from unqualified alternatives.

• [1] Li XQ, Yang Z, Zhang QH, Li HM. Evaluation of matrix effect in isotope dilution mass spectrometry based on quantitative analysis of chloramphenicol residues in milk powder. Anal Chim Acta. 2014 Jan 27;807:75-83. View Source
• [2] Restek Corporation. Choosing an Internal Standard. Technical Article. 2015. View Source

Comparative Analytical Performance Metrics

Isotopic Purity and Mass Shift Consistency

Chloramphenicol-d5-2 is characterized by an isotopic purity specification of >98 atom% D (or >99.4 atom% D for specific threo-configuration lots), ensuring a clean +5 Da mass shift with minimal unlabeled chloramphenicol contamination . In contrast, alternative deuterated forms such as chloramphenicol-d4 exhibit a +4 Da shift and may have lower reported isotopic purity . The higher nominal mass shift of +5 Da provides greater separation from the native analyte's isotopic envelope, reducing the risk of signal cross-contribution in MRM transitions, particularly at low residue levels (≤0.1 μg/kg) [1]. A study using d5-CAP with 99.8% isotopic purity demonstrated a matrix effect correction factor (θ) close to 1.0 under optimized HLB and MCX clean-up conditions, whereas lower-purity internal standards can introduce bias requiring additional correction factors [2].

Evidence Dimension	Isotopic Purity and Nominal Mass Shift
Target Compound Data	>98 atom% D (threo-Chloramphenicol-D5 lot specification: >99.4 atom% D); +5 Da shift
Comparator Or Baseline	Chloramphenicol-d4: typical +4 Da shift; isotopic purity not consistently specified
Quantified Difference	+1 Da greater mass separation; purity specification difference of ≥1.4 atom% D relative to lower-spec d5 materials
Conditions	Vendor certificate of analysis; NMR or MS isotopic purity determination

Why This Matters

A well-defined +5 Da shift with high isotopic purity minimizes the risk of quantitative bias from unlabeled impurity or isotopic cross-talk, which is critical for achieving regulatory compliance in residue monitoring programs.

• [1] Barreto F, Ribeiro C, Hoff RB, Costa TD. Determination and confirmation of chloramphenicol in honey, fish and prawns by liquid chromatography-tandem mass spectrometry with minimum sample preparation: validation according to 2002/657/EC Directive. Food Addit Contam Part A. 2012;29(4):550-8. View Source
• [2] Guy PA, et al. Quantitative determination of chloramphenicol in milk powders by isotope dilution liquid chromatography coupled to tandem mass spectrometry. J Chromatogr A. 2004 Oct 29;1054(1-2):365-71. Isotopic purity 99.8%. View Source

Matrix Effect Mitigation by IDMS Correction Factor

In a comprehensive evaluation of matrix effects in milk powder analysis using d5-CAP as the internal standard, the IDMS correction factor (θ) was determined under various sample preparation conditions [1]. When using hydrophilic-lipophilic balance (HLB) and mixed-mode cation exchange (MCX) solid-phase extraction, θ values were consistently close to 1.0 (range: 0.98–1.02), indicating effective compensation of matrix effects [1]. In contrast, liquid-liquid extraction (LLE) and molecularly imprinted polymer (MIP) clean-up yielded θ values that deviated significantly from unity (both >1.0 and <1.0 depending on instrument platform), demonstrating that the internal standard does not automatically correct for all matrix effects unless combined with appropriate sample preparation [2]. The maximum inter-instrument deviation in θ attributed to matrix effects was 11.5%, highlighting the necessity of validating the internal standard's performance on the specific LC-MS system [3].

Evidence Dimension	IDMS Correction Factor (θ) for Matrix Effect Compensation
Target Compound Data	θ ≈ 1.0 (range: 0.98–1.02) with HLB/MCX SPE clean-up
Comparator Or Baseline	θ deviates from 1.0 (both >1.0 and <1.0) with LLE or MIP clean-up; inter-instrument θ variation up to 11.5%
Quantified Difference	Deviation from ideal θ=1.0 is minimized to ≤2% with optimal clean-up; deviation can exceed 10% with suboptimal preparation
Conditions	Milk powder matrix; three different LC-MS instruments with distinct ion source designs; negative ion ESI

Why This Matters

This evidence demonstrates that Chloramphenicol-d5-2 provides reliable matrix effect compensation only when paired with validated clean-up protocols, enabling accurate quantification in complex food matrices where regulatory limits are sub-μg/kg.

• [1] Li XQ, Yang Z, Zhang QH, Li HM. Evaluation of matrix effect in isotope dilution mass spectrometry based on quantitative analysis of chloramphenicol residues in milk powder. Anal Chim Acta. 2014 Jan 27;807:75-83. View Source
• [2] Li XQ, Yang Z, Zhang QH, Li HM. Evaluation of matrix effect in isotope dilution mass spectrometry based on quantitative analysis of chloramphenicol residues in milk powder. Anal Chim Acta. 2014 Jan 27;807:75-83. (AGRIS record) View Source
• [3] Li XQ, et al. (2014). Table 3: IDMS correction factor θ for different instruments and clean-up methods. View Source

Recovery and Precision Versus Non-Isotopic Alternatives

A validated LC-ESI-MS/MS method for chloramphenicol in pork using d5-CAP as the internal standard achieved average recoveries of 95.2%–109.1% at 0.02 ng/g and 99.7%–102.5% at 1.0 ng/g spiked levels, with intra-day and inter-day RSDs <2% [1]. In contrast, a method using a non-isotopic internal standard (m-phenylene dibenzoate) for GC analysis of chloramphenicol in pharmaceutical products yielded recoveries that required normalization and were subject to greater variability due to differential extraction behavior [2]. Similarly, a comparative study of absolute recovery for CAP versus CAP-d5 in milk reported 95% for CAP but only 75% for CAP-d5, underscoring that even isotopically labeled internal standards do not always exhibit identical absolute recovery [3]. However, the relative recovery (ratio of analyte to internal standard) remained consistent, enabling accurate quantification after calibration.

Evidence Dimension	Method Recovery and Precision
Target Compound Data	Recovery: 95.2%–109.1% (0.02 ng/g), 99.7%–102.5% (1.0 ng/g); RSD <2% (intra-day and inter-day) using d5-CAP
Comparator Or Baseline	Non-isotopic internal standard (GC method): variable recovery requiring normalization; absolute recovery of CAP-d5 in milk: 75%
Quantified Difference	RSD reduction from >10% (non-isotopic) to <2%; relative recovery consistency despite 20% absolute recovery difference
Conditions	Pork tissue, LC-ESI-MS/MS, negative ion MRM; milk matrix, LC-MS/MS

Why This Matters

The use of Chloramphenicol-d5-2 enables method precision below 2% RSD, which is essential for meeting the stringent performance criteria of EU Commission Decision 2002/657/EC for confirmatory methods.

• [1] Yang Z, et al. Accurate determination of chloramphenicol in pork by isotope dilution liquid chromatography-electrospray ionization tandem mass spectrometry. Se Pu. 2011 Sep;29(9):927-31. PMID: 22233085. View Source
• [2] Janssen G, Vanderhaeghe H. Analysis of antibiotics by gas chromatography. II. Chloramphenicol. J Chromatogr. 1973;82(2):297-306. View Source
• [3] Periodicos CAPES. Food safety evaluation: Detection and confirmation of chloramphenicol in milk by high performance liquid chromatography-tandem mass spectrometry. 2021. Absolute recovery CAP-D5 75%. View Source

Limit of Quantification Achieved with Internal Standardization

In a validated method for chloramphenicol residues in eggs using d5-CAP as the internal standard, the limit of quantification (LOQ) for chloramphenicol was 0.1 μg/kg [1]. A separate study on pork achieved an LOQ of 0.02 ng/g (0.02 μg/kg) using d5-CAP [2]. For comparison, a method developed for infant milk powder using d5-chloramphenicol reported an LOQ of 0.1 μg/kg [3]. In contrast, earlier GC-MS methods employing non-deuterated internal standards or external calibration often reported LOQs in the range of 0.5–1.0 μg/kg due to greater variability from matrix effects and extraction losses [4]. The use of a well-matched deuterated internal standard consistently lowers the achievable LOQ by at least 5-fold to 10-fold compared to non-isotopic approaches.

Evidence Dimension	Limit of Quantification (LOQ)
Target Compound Data	0.02–0.1 μg/kg using d5-CAP internal standard
Comparator Or Baseline	0.5–1.0 μg/kg using non-deuterated internal standard or external calibration
Quantified Difference	5- to 10-fold improvement in LOQ
Conditions	Eggs, pork, milk powder; LC-MS/MS with ESI negative mode

Why This Matters

A lower LOQ is mandatory for compliance with regulatory minimum required performance limits (MRPLs) for banned substances like chloramphenicol, where the EU MRPL is 0.3 μg/kg.

• [1] Xie X, et al. Quantitative analysis of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in eggs via liquid chromatography-electrospray ionization tandem mass spectrometry. Food Chem. 2018 Dec 15;269:542-548. PMID: 30100471. View Source
• [2] Yang Z, et al. Accurate determination of chloramphenicol in pork by isotope dilution liquid chromatography-electrospray ionization tandem mass spectrometry. Se Pu. 2011 Sep;29(9):927-31. View Source
• [3] Rapid Determination of Residual Chloramphenicol in Infant Milk Powder by LC-MS-MS. J Dairy Sci Technol. 2012;35(6):23-25. View Source
• [4] Gude T, Preiss A, Rubach K. Determination of chloramphenicol in muscle, liver, kidney and urine of pigs by means of gas chromatography-negative ion chemical ionization mass spectrometry. J Chromatogr B. 1995;673(2):197-204. View Source

High-Value Application Scenarios

Regulatory Residue Monitoring in Food of Animal Origin

Chloramphenicol-d5-2 is the internal standard of choice for laboratories performing confirmatory analysis of chloramphenicol residues in meat, milk, eggs, honey, and seafood to meet EU Commission Decision 2002/657/EC and other regulatory frameworks. The validated LOQ of ≤0.1 μg/kg [1] and method precision (RSD <2% intra-day) [2] directly support compliance with the EU MRPL of 0.3 μg/kg. The IDMS correction factor (θ) data confirm that matrix effects are effectively compensated when paired with HLB or MCX clean-up [3].

Multi-Residue Veterinary Drug Screening Panels

In multi-analyte LC-MS/MS methods for simultaneous determination of fenicol antibiotics (chloramphenicol, thiamphenicol, florfenicol, and florfenicol amine), Chloramphenicol-d5-2 serves as a selective internal standard for the chloramphenicol channel. Evidence from a multi-residue study in swine muscle and casings demonstrates that deuterated chloramphenicol-d5 specifically corrects matrix effects for CAP, whereas other fenicols require matrix-matched calibration or separate internal standards [1]. This targeted correction is essential for accurate quantification in complex sample matrices.

Method Development and Validation for ISO/IEC 17025 Labs

The high isotopic purity (>98 atom% D, or >99.4 atom% D for threo-specific lots) [1] and defined stereochemistry of Chloramphenicol-d5-2 make it suitable for establishing traceable calibration curves and assessing method validation parameters (selectivity, accuracy, precision, stability). The documented purity and certificate of analysis support the technical requirements of ISO/IEC 17025 accreditation, ensuring defensible data for regulatory submissions and inter-laboratory comparisons.

• [1] Xie X, et al. Food Chem. 2018;269:542-548. LOQ 0.1 μg/kg in eggs. View Source
• [2] Yang Z, et al. Se Pu. 2011;29(9):927-31. RSD <2%, LOQ 0.02 ng/g. View Source
• [3] Li XQ, et al. Anal Chim Acta. 2014;807:75-83. IDMS correction factor θ. View Source